Cas no 1015420-39-9 (CID 91665558)

• Product Name: CID 91665558
• CAS No: 1015420-39-9
• MF: C₁₄H₁₂F₃NO₂
• MW: 283.245794296265
• CID: 874775
• Update Time: 2023-08-03

CID 91665558 Chemical and Physical Properties

Names and Identifiers

• 4-[2-(Trifluoromethyl)phenyl]-1H-pyrrole-3-carboxylic acid ethyl ester
• CID 91665558

• Inchi： 1S/C14H12F3NO2/c1-2-20-13(19)11-8-18-7-10(11)9-5-3-4-6-12(9)14(15,16)17/h3-8,18H,2H2,1H3
• InChI Key： OQYPFFAXZGKDNP-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1C1=CNC=C1C(=O)OCC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 346
• Topological Polar Surface Area: 42.1